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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015 Get Quote

Essential Safety and Handling Guide for 5-
Cyclohexadecen-1-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Cyclohexadecen-1-one (CAS No. 37609-25-9). Adherence to these procedures

is vital for ensuring personal safety and environmental protection.

Immediate Safety Information
5-Cyclohexadecen-1-one is a synthetic fragrance ingredient with a musk-like aroma. While

some safety data sheets indicate it does not meet the criteria for hazardous classification under

OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is identified as being very

toxic to aquatic life with long-lasting effects (H410) and may cause an allergic skin reaction

(H317).[1] Therefore, appropriate precautions are necessary.

Key Hazard Information:
Hazard Statement GHS Classification

H410: Very toxic to aquatic life with long lasting

effects
Aquatic Acute 1, Aquatic Chronic 1

H317: May cause an allergic skin reaction Skin Sensitizer 1B
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against potential exposure. The following

table summarizes the recommended PPE for handling 5-Cyclohexadecen-1-one.

Body Part Recommended Protection

Eyes/Face

Chemical splash goggles should be worn at all

times. A face shield should be used in situations

where splashing is a significant risk.

Skin

A standard laboratory coat must be worn and

buttoned. For tasks with a higher risk of

splashes, a chemically resistant apron over the

lab coat is recommended.

Hands

Chemical-resistant gloves are mandatory. Nitrile

or neoprene gloves are generally recommended

for handling organic chemicals.[2][3][4] It is

crucial to inspect gloves for any signs of

degradation or perforation before use and to

change them immediately if contamination is

suspected. Given the potential for skin

sensitization, prolonged or repeated contact

should be avoided.

Respiratory

Use in a well-ventilated area is essential.[1][5] If

working outside of a fume hood or in a situation

where vapors or aerosols may be generated, a

NIOSH-approved air-purifying respirator with

organic vapor cartridges should be used.[6][7][8]

[9][10] A formal respiratory protection program,

including fit testing, should be in place if

respirators are required.
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Preparation: Before handling, ensure that an appropriate spill kit is readily available and that

you are familiar with its use.

Ventilation: Always handle 5-Cyclohexadecen-1-one in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[1][5]

Avoiding Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

[5]

Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Wash hands thoroughly after handling.

Spill Cleanup Protocol:
In the event of a spill, follow these steps:

Immediate Action: Alert others in the vicinity and evacuate the immediate area if necessary.

Control Ignition Sources: As a combustible liquid, ensure all potential ignition sources are

removed from the area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid using an inert absorbent material such as

vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.[11][12]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.

Disposal Plan:
Due to its classification as a marine pollutant, 5-Cyclohexadecen-1-one and any materials

contaminated with it must be disposed of as hazardous waste.
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Waste Collection: Collect all waste containing 5-Cyclohexadecen-1-one in a designated,

properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "5-Cyclohexadecen-1-one".

Storage: Store the hazardous waste container in a designated satellite accumulation area,

away from incompatible materials.[13]

Disposal Request: Follow your institution's procedures for the disposal of hazardous

chemical waste. Do not dispose of this chemical down the drain or in regular trash.[14][15]
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Caption: Workflow for the safe handling and disposal of 5-Cyclohexadecen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. afi-usa.com [afi-usa.com]

2. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]

3. safety.fsu.edu [safety.fsu.edu]

4. gloves.com [gloves.com]

5. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

6. mail.flowtronix.com [mail.flowtronix.com]

7. multimedia.3m.com [multimedia.3m.com]

8. digikey.jp [digikey.jp]

9. docs.rs-online.com [docs.rs-online.com]

10. www2.lbl.gov [www2.lbl.gov]

11. jk-sci.com [jk-sci.com]

12. chemkleancorp.com [chemkleancorp.com]

13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

14. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

15. Laboratory Chemical Disposal - Environmental Marketing Services [emsllcusa.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-
Cyclohexadecen-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217015#personal-protective-equipment-for-
handling-5-cyclohexadecen-1-one]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217015?utm_src=pdf-custom-synthesis
https://www.afi-usa.com/F2/Reports/pdf/REPORT_SDS_F22436.pdf?v5
https://www.fishersci.com/us/en/browse/90136125/Chemical-Resistant-Gloves?filter=special_interests_ss%3AEdge
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://shop.perfumersapprentice.com/msds/6238.pdf
https://mail.flowtronix.com/assets/docs/sme/Choosing%20the%20Right%20Respirator.pdf
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.digikey.jp/htmldatasheets/production/1791504/0/0/1/respirator-selection-guide-catalog.html
https://docs.rs-online.com/f4a0/A700000006811566.pdf
https://www2.lbl.gov/ehs/chsp/html/OdorThresholds-3MRespiratorSelectionGuide.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://emsllcusa.com/laboratory-chemical-disposal-6/
https://www.benchchem.com/product/b1217015#personal-protective-equipment-for-handling-5-cyclohexadecen-1-one
https://www.benchchem.com/product/b1217015#personal-protective-equipment-for-handling-5-cyclohexadecen-1-one
https://www.benchchem.com/product/b1217015#personal-protective-equipment-for-handling-5-cyclohexadecen-1-one
https://www.benchchem.com/product/b1217015#personal-protective-equipment-for-handling-5-cyclohexadecen-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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